Cas no 1025029-46-2 (2-(2-Chlorophenyl)pyrimidine-4,6-diol)

• Product Name: 2-(2-Chlorophenyl)pyrimidine-4,6-diol
• CAS No: 1025029-46-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 867686
• Update Time: 2023-08-03

2-(2-Chlorophenyl)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-phenyl)-pyrimidine-4,6-diol
• 2-(2-Chlorophenyl)pyrimidine-4,6-diol
• RFKFQEQJCIWXDX-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClN2O2/c11-7-4-2-1-3-6(7)10-12-8(14)5-9(15)13-10/h1-5H,(H2,12,13,14,15)
• InChI Key： RFKFQEQJCIWXDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(=CC(N1)=O)O

Computed Properties

• Exact Mass: 222.02
• Monoisotopic Mass: 222.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7